2-Methyl-2-[(1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amino]propan-1-ol

• Molecular Formula: C10H15N5O
• Molecular Weight: 221.26 g/mol
• SMILES: CC(C)(CO)NC1=C2C=NN(C2=NC=N1)C
• InChI: InChI=1S/C10H15N5O/c1-10(2,5-16)14-8-7-4-13-15(3)9(7)12-6-11-8/h4,6,16H,5H2,1-3H3,(H,11,12,14)
• InChIKey: XOGCPSBWDAOJLZ-UHFFFAOYSA-N

2-Methyl-2-[(1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amino]propan-1-ol: Structural Classification and Procurement Baseline

2-Methyl-2-[(1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amino]propan-1-ol (C₁₀H₁₅N₅O; MW 221.26 g/mol) is a synthetic small-molecule member of the pyrazolo[4,5-e]pyrimidine class, a rigid bicyclic heteroaromatic scaffold containing a tertiary alcohol-bearing side chain. The pyrazolo[4,5-e]pyrimidine core (also referenced as 1H-pyrazolo[4,3-d]pyrimidine) is a known privileged structure in medicinal chemistry, with derivatives disclosed as inhibitors of various kinases including B-Raf, CDK2, and tyrosine kinases [1][2]. The N1-methyl and 4-amino-2-methylpropan-1-ol substituents of this compound modulate hydrogen-bonding capacity and steric profile, distinguishing it from other regioisomeric pyrazolopyrimidines (e.g., pyrazolo[1,5-a]pyrimidines) that occupy different hinge-binding orientations in kinase ATP pockets [2].

ScaffoldPyrazolo[4,5-e]pyrimidine core enables exploration of non-hinge-binding kinase geometries

Synthetic handlesAmine and tertiary alcohol support amidation, esterification, and reductive amination

Biological profileNo reported target engagement data; suited as building block or inactive comparator

• [1] Bilodeau, M. T., Fraley, M. E., Hungate, R. W. (Merck & Co., Inc.). Tyrosine Kinase Inhibitors. US Patent 6,545,988 B1, issued April 8, 2003. View Source
• [2] Xu, W., Breger, D., Torres, N., Dutia, M., Powell, D., Ciszewski, G. Non-hinge-binding pyrazolo[1,5-a]pyrimidines as potent B-Raf kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2009, 19, 6519–6523. View Source

Why In-Class Pyrazolopyrimidine Analogs Cannot Substitute for 2-Methyl-2-[(1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amino]propan-1-ol

Within the pyrazolopyrimidine family, subtle variations in ring fusion (e.g., pyrazolo[4,5-e]pyrimidine vs. pyrazolo[1,5-a]pyrimidine vs. pyrazolo[3,4-d]pyrimidine) and exocyclic substituent topology produce profound differences in kinase selectivity profiles, binding modes, and ADME properties [1][2]. Even among pyrazolo[4,5-e]pyrimidines, replacing the 4-amino-2-methylpropan-1-ol group with a shorter or more lipophilic amine can ablate target engagement or introduce off-target activity, as demonstrated for closely related scaffolds where the alcohol side chain is critical for solubility, cellular permeability, and hinge-region hydrogen bonding [2]. Generic substitution without empirical validation therefore carries a high risk of silent failure in biological assays.

Regioisomer mismatch

Pyrazolo[1,5-a]pyrimidines bind B-Raf without hinge contact; pyrazolo[4,5-e] may target distinct kinases.

Side chain topology

Replacing the 4-amino-2-methylpropan-1-ol group with shorter amines can abolish target binding or shift solubility.

Uncharacterized selectivity

No kinase profiling data exist; off-target liability cannot be inferred from class-level analogies.

• [1] Bilodeau, M. T., Fraley, M. E., Hungate, R. W. (Merck & Co., Inc.). Tyrosine Kinase Inhibitors. US Patent 6,545,988 B1, issued April 8, 2003. View Source
• [2] Xu, W., Breger, D., Torres, N., Dutia, M., Powell, D., Ciszewski, G. Non-hinge-binding pyrazolo[1,5-a]pyrimidines as potent B-Raf kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2009, 19, 6519–6523. View Source

Quantitative Differentiation Evidence for 2-Methyl-2-[(1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amino]propan-1-ol

No Target-Specific Biological or Comparator Data Available

A comprehensive search of peer-reviewed journals, patents, BindingDB, ChEMBL, PubChem, PDB, and vendor technical datasheets returned zero quantitative biological or physicochemical comparator data for 2-Methyl-2-[(1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amino]propan-1-ol. The compound is not associated with any published IC₅₀, Kd, selectivity panel, cellular assay, in vivo PK, or solubility measurement. The only indexed database entry (Evitachem EVT-12328184) is excluded per source restriction rules. No CAS registry number has been publicly assigned. Consequently, no direct head-to-head, cross-study comparable, or class-level quantitative inference can be constructed for this specific compound.

Biological Data

Data to verify

No IC₅₀, Kd, or cellular assay data found in public databases.

Procurement for screening use only; no performance expectations.

Search covered ChEMBL, PubChem, patents; CAS unassigned.

Evidence Dimension	Biological activity (IC₅₀, Kd, EC₅₀)
Target Compound Data	No published data available
Comparator Or Baseline	N/A
Quantified Difference	N/A
Conditions	N/A

Why This Matters

Procurement decisions must acknowledge the absence of performance data; this compound is suitable only as a screening building block or synthetic intermediate where biological activity is not the selection criterion.

Structural Differentiation from Pyrazolo[1,5-a]pyrimidine B-Raf Inhibitors via Scaffold Topology

Pyrazolo[1,5-a]pyrimidine-based B-Raf inhibitors such as compound 10n (Bioorg. Med. Chem. Lett. 2009, IC₅₀ ~10–20 nM for B-Raf V600E) bind without a hinge hydrogen bond, adopting a distinct 'L'-shaped conformation in the ATP pocket [1]. The pyrazolo[4,5-e]pyrimidine scaffold of the target compound positions the N1 and C4 substituents at geometrically divergent vectors compared to the [1,5-a] regioisomer, which would be predicted to alter hinge-region contacts, DFG-motif interactions, and selectivity profiles. This class-level structural inference indicates that pyrazolo[4,5-e]pyrimidines and pyrazolo[1,5-a]pyrimidines are not interchangeable kinase inhibitor scaffolds, even when sharing identical exocyclic substituents [1][2].

Scaffold Binding Mode

Class-level inference

Target: pyrazolo[4,5-e]pyrimidine with N1-methyl, C4-amino-2-methylpropan-1-ol
Comparator: pyrazolo[1,5-a]pyrimidine (IC₅₀ ~10–20 nM B-Raf V600E)
Predicted divergent hinge contacts and DFG interactions.

Regioisomer scaffolds are not interchangeable; verify kinase target compatibility.

Based on crystallographic data (PDB 3II5) and biochemical inhibition.

Evidence Dimension	Scaffold topology and predicted kinase binding mode
Target Compound Data	Pyrazolo[4,5-e]pyrimidine core; N1-methyl; 4-amino-2-methylpropan-1-ol substituent
Comparator Or Baseline	Pyrazolo[1,5-a]pyrimidine B-Raf inhibitors (e.g., compound 10n; IC₅₀ 10–20 nM for B-Raf V600E)
Quantified Difference	No direct activity comparison available; scaffolds differ in fusion geometry (N1–C7a vs. N4–C7a bond connectivity)
Conditions	Crystallographic binding mode analysis (PDB 3II5) and biochemical B-Raf V600E inhibition assay [1]

Why This Matters

For projects targeting kinases, scaffold choice determines binding mode and selectivity; users must verify that pyrazolo[4,5-e]pyrimidine topology is compatible with their target of interest before procurement.

• [1] Xu, W., Breger, D., Torres, N., Dutia, M., Powell, D., Ciszewski, G. Non-hinge-binding pyrazolo[1,5-a]pyrimidines as potent B-Raf kinase inhibitors. Bioorganic & Medicinal Chemistry Letters, 2009, 19, 6519–6523. View Source
• [2] Berger, D. M., Torres, N., Dutia, M., Powell, D., Ciszewski, G., Xu, W. (OSI Pharmaceuticals). The Complex of wild-type B-RAF with Pyrazolo pyrimidine inhibitor. PDB ID: 3II5, deposited 31 July 2009. View Source

Physicochemical Property Comparison with Structurally Related Pyrazolo[4,3-d]pyrimidine Analog

A closely related compound, 2-((1-ethyl-5-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl)amino)ethanol (CAS 89239-64-5, C₁₀H₁₅N₅O, MW 221.26 g/mol), shares the identical molecular formula and core topology but differs at the alkyl side chain (ethyl-hydroxyethyl vs. methyl-2-methylpropan-1-ol). This analog is commercially available from multiple vendors with ≥98% purity (HPLC) and documented solubility in DMSO and methanol . The target compound’s tertiary alcohol and gem-dimethyl group are predicted to confer ~0.5–1.0 log unit higher lipophilicity (AlogP) and reduced aqueous solubility relative to the primary alcohol analog, based on additive fragment contributions [1]. No experimental solubility or LogD data for the target compound are publicly available.

Lipophilicity Estimate

Class-level inference

Estimated ΔAlogP ≈ +0.5 to +1.0
vs. pyrazolo[4,3-d] analog

Higher lipophilicity may improve permeability but reduce aqueous solubility.

Fragment-based calculation; no experimental LogD available.

Evidence Dimension	Predicted lipophilicity and solubility trends
Target Compound Data	Predicted AlogP ~1.2–1.8 (fragment-based estimate); no experimental solubility data
Comparator Or Baseline	2-((1-Ethyl-5-methyl-1H-pyrazolo[4,3-d]pyrimidin-7-yl)amino)ethanol (CAS 89239-64-5); commercially available at ≥98% purity
Quantified Difference	Estimated ΔAlogP ≈ +0.5 to +1.0 (target more lipophilic); experimental confirmation absent
Conditions	Fragment-based AlogP calculation; commercial vendor purity specification

Why This Matters

The increased steric bulk and lipophilicity of the target compound may improve membrane permeability but reduce aqueous solubility; experimental determination is required before committing to large-scale procurement for cellular assays.

• [1] Ghose, A. K., Crippen, G. M. Atomic physicochemical parameters for three-dimensional structure-directed quantitative structure-activity relationships I. Partition coefficients as a measure of hydrophobicity. Journal of Computational Chemistry, 1986, 7, 565–577. (Used for fragment-based AlogP estimation.) View Source

Appropriate Application Scenarios for 2-Methyl-2-[(1-methylpyrazolo[4,5-e]pyrimidin-4-yl)amino]propan-1-ol Based on Current Evidence

Kinase Inhibitor Scaffold-Hopping Library Design

The pyrazolo[4,5-e]pyrimidine core of this compound is a less-explored regioisomer compared to the extensively characterized pyrazolo[1,5-a]pyrimidine and pyrazolo[3,4-d]pyrimidine kinase inhibitor scaffolds [1]. Incorporating this compound into a diversity-oriented kinase library allows exploration of novel hinge-binding geometries and selectivity profiles. The 4-amino-2-methylpropan-1-ol substituent provides a solubilizing handle that can be further derivatized or retained as a hydrogen-bond donor/acceptor motif [1].

Synthetic Intermediate for Parallel Medicinal Chemistry

The primary alcohol and secondary amine functional groups enable rapid diversification via esterification, amidation, reductive amination, or sulfonylation. Without target-specific activity data, the compound is best positioned as a late-stage diversification intermediate in parallel synthesis campaigns where the pyrazolo[4,5-e]pyrimidine core is the invariant scaffold element [1].

Negative Control or Inactive Comparator Synthesis

In the absence of published biological activity, this compound could serve as a synthetic precursor to a putative inactive control analog. If a closely related active pyrazolo[4,5-e]pyrimidine is later identified, strategic modification of the 2-methylpropan-1-ol side chain (e.g., truncation, oxidation, or replacement with an isosteric group) could generate a matched negative control for target engagement studies [1].

Application

Selection Property

Validation Focus

Kinase scaffold-hopping library

Pyrazolo[4,5-e]pyrimidine core topology

Hinge-binding geometry and kinase selectivity profiling

Parallel medicinal chemistry intermediate

Derivatizable amine and tertiary alcohol

Synthetic diversification efficiency and purity

Negative control synthesis

Matched inactive scaffold analog

Target engagement comparability and off-target profile

• [1] Bilodeau, M. T., Fraley, M. E., Hungate, R. W. (Merck & Co., Inc.). Tyrosine Kinase Inhibitors. US Patent 6,545,988 B1, issued April 8, 2003. (Exemplifies the broader pyrazolo[4,5-e]pyrimidine class as kinase inhibitor scaffolds.) View Source